Cas no 853792-80-0 (1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine)

1-Ethyl-1H-imidazo[4,5-c]quinolin-4-amine is a heterocyclic organic compound with a fused imidazoquinoline core structure. This compound is of significant interest in medicinal chemistry due to its potential as a pharmacophore in immunomodulatory and antiviral applications. Its rigid polycyclic framework provides stability, while the ethyl substituent enhances solubility and bioavailability. The amine functional group at the 4-position allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's unique structure contributes to its ability to interact with biological targets, particularly toll-like receptors (TLRs), which are critical in immune response modulation. Its synthetic utility and biological relevance underscore its importance in pharmaceutical research.

1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine structure

853792-80-0 structure

Product Name:1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine

CAS No:853792-80-0

MF:C₁₂H₁₂N₄

MW:212.25048160553

CID:1082121

PubChem ID:11333335

Update Time:2025-11-02

1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine
- 1-ethylimidazo[4,5-c]quinolin-4-amine
- 853792-80-0
- 1H-Imidazo[4,5-c]quinolin-4-amine, 1-ethyl-
- CHEMBL192596
- SCHEMBL22803659
- Inchi： 1S/C12H12N4/c1-2-16-7-14-10-11(16)8-5-3-4-6-9(8)15-12(10)13/h3-7H,2H2,1H3,(H2,13,15)
- InChI Key： DCSYFLJHEAMUII-UHFFFAOYSA-N
- SMILES： N1(C=NC2=C(N)N=C3C=CC=CC3=C12)CC

Computed Properties

Exact Mass: 212.106196400g/mol
Monoisotopic Mass: 212.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 56.7Å²

1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM229640-1g	1-Ethyl-1H-imidazo[4,5-c]quinolin-4-amine	853792-80-0	95%+	1g	$527	2023-03-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R130214-1g	1-Ethyl-1H-imidazo[4，5-c]quinolin-4-amine,97%	853792-80-0	97%	1g	￥3337	2023-09-07
Ambeed	A228477-1g	1-Ethyl-1H-imidazo[4,5-c]quinolin-4-amine	853792-80-0	95+%	1g	$481.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1770854-1g	1-Ethyl-1H-imidazo[4,5-c]quinolin-4-amine	853792-80-0	98%	1g	￥4817.00	2024-07-28

1-ethyl-1H-Imidazo[4,5-c]quinolin-4-amine Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

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